Cas no 303756-68-5 (N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline)

• Product Name: N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline
• CAS No: 303756-68-5
• MF: C₁₆H₁₈N₄
• MW: 266.340922832489
• CID: 4644597
• Update Time: 2025-06-20

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline

• Inchi： 1S/C16H18N4/c1-3-19(14-10-8-13(2)9-11-14)12-20-16-7-5-4-6-15(16)17-18-20/h4-11H,3,12H2,1-2H3
• InChI Key： PTKJMPQIGBNETO-UHFFFAOYSA-N
• SMILES： N1(CN(CC)C2=CC=C(C)C=C2)C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline (CAS No. 303756-68-5): An Overview

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline (CAS No. 303756-68-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, offers a wide range of applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline, supported by the latest research findings.

Chemical Structure and Properties

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline is a complex organic molecule with a molecular formula of C₁₅H₁₈N₄. The compound features a benzotriazole moiety attached to an aniline derivative through an ethyl group. The presence of the benzotriazole ring imparts unique electronic and steric properties to the molecule, making it highly reactive and versatile in various chemical reactions. The methoxy group on the aniline ring further enhances its solubility and reactivity in polar solvents.

The physical properties of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline include a melting point of approximately 95°C and a boiling point of around 300°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various synthetic processes and analytical techniques.

Synthesis Methods

The synthesis of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline can be achieved through several well-established routes. One common method involves the reaction of 4-methoxyaniline with ethyl bromide to form the corresponding N,N-diethyl derivative. This intermediate is then reacted with 1-benzotriazolecarboxaldehyde to yield the final product via reductive amination using hydrogen gas over a palladium catalyst.

Another approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, 4-methoxyaniline is reacted with 1-benzotriazolecarboxaldehyde in the presence of ethanol and sodium borohydride under microwave irradiation. This method not only accelerates the reaction but also improves yield and purity.

Applications in Medicinal Chemistry

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline has shown promising potential in medicinal chemistry due to its ability to modulate various biological targets. Recent studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease.

In addition to its enzymatic inhibition properties, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline has also been explored for its anti-inflammatory effects. Research indicates that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis.

Applications in Materials Science

Beyond medicinal chemistry, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline has found applications in materials science due to its unique electronic properties. The benzotriazole moiety is known for its ability to form stable complexes with metal ions, making it useful as a ligand in coordination chemistry. This property has been exploited to develop novel metalorganic frameworks (MOFs) with enhanced catalytic activity and gas storage capabilities.

In the field of organic electronics, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-ethyl-4-methylaniline has been investigated as a hole transport material (HTM) for use in organic photovoltaic (OPV) devices. Its high hole mobility and excellent thermal stability make it a promising candidate for improving the efficiency and stability of OPV devices.

Conclusion

In conclusion, N-(1H-1,2,3-Benzotriazol-1-y-lmethyl)-N-e-thyl -4-me-thylanilin-e (CAS No. 303756 -68 -5) is a multifaceted compound with a wide range of applications in both medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it suitable for various scientific and industrial uses. As research continues to uncover new insights into its behavior and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.